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Compound of Interest

Compound Name: BODIPY FL L-Cystine

Cat. No.: B15364075 Get Quote

Researchers, scientists, and drug development professionals handling BODIPY FL L-Cystine
must adhere to proper disposal procedures to ensure laboratory safety and environmental

protection. While the Safety Data Sheet (SDS) for BODIPY FL L-Cystine indicates that it is not

classified as a hazardous substance or mixture, responsible chemical management dictates

that it should not be disposed of in the regular trash or down the drain without careful

consideration and adherence to institutional guidelines.[1]

This guide provides a comprehensive, step-by-step approach to the proper disposal of BODIPY
FL L-Cystine, promoting a culture of safety and environmental responsibility within the

laboratory.

Key Chemical and Safety Data
A summary of the essential data for BODIPY FL L-Cystine is presented below.
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Property Value Source

Chemical Name BODIPY FL L-Cystine MedChemExpress

CAS Number 1180490-57-6 MedChemExpress[1]

Molecular Formula C34H38B2F4N6O6S2 MedChemExpress[1]

Hazard Classification
Not a hazardous substance or

mixture
MedChemExpress[1]

Environmental Precautions
Prevent from entering drains or

water courses
MedChemExpress[1]

Experimental Protocols: Disposal Procedures
The following protocols outline the recommended procedures for the disposal of BODIPY FL L-
Cystine in various forms.

1. Disposal of Unused or Waste BODIPY FL L-Cystine (Solid and Solutions)

It is recommended to treat all unused or waste BODIPY FL L-Cystine as chemical waste. This

conservative approach ensures compliance with the most stringent potential regulations and

protects the environment.

Step 1: Personal Protective Equipment (PPE). Before handling the chemical waste, ensure

you are wearing appropriate PPE, including a lab coat, safety glasses, and chemical-

resistant gloves.

Step 2: Waste Collection.

Solid Waste: Collect solid BODIPY FL L-Cystine waste in a clearly labeled, sealed, and

compatible waste container.

Liquid Waste: Collect solutions containing BODIPY FL L-Cystine in a dedicated, leak-

proof, and clearly labeled hazardous waste container. Do not fill liquid waste containers

beyond 80% capacity to prevent spills.
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Step 3: Labeling. Label the waste container clearly as "BODIPY FL L-Cystine Waste" and

include the concentration and solvent if applicable. Follow your institution's specific labeling

requirements for chemical waste.

Step 4: Storage. Store the sealed waste container in a designated and secure chemical

waste storage area, away from incompatible materials, until it is collected by your institution's

Environmental Health and Safety (EHS) department.

Step 5: Disposal Request. Arrange for the disposal of the chemical waste through your

institution's EHS department.

2. Disposal of Contaminated Labware

Disposable labware (e.g., pipette tips, microfuge tubes, gloves) that has come into contact with

BODIPY FL L-Cystine should also be disposed of as chemical waste.

Step 1: Segregation. Do not mix contaminated labware with regular trash.

Step 2: Collection. Place all contaminated items in a designated, leak-proof container or a

durable, labeled bag specifically for solid chemical waste.

Step 3: Disposal. Dispose of the container or bag through your institution's chemical waste

management stream.

3. Disposal of Empty BODIPY FL L-Cystine Containers

Empty containers that once held BODIPY FL L-Cystine must be decontaminated before

disposal.

Step 1: Triple Rinsing. Rinse the empty container thoroughly with a suitable solvent (e.g.,

ethanol or acetone) at least three times.

Step 2: Rinsate Collection. Collect the rinsate from all three rinses and dispose of it as liquid

chemical waste, following the procedure outlined in section 1.

Step 3: Defacing. After rinsing and allowing the container to dry, deface or remove the

original label to prevent misuse.
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Step 4: Final Disposal. Dispose of the clean, defaced container according to your institution's

guidelines for non-hazardous lab glass or plastic.

Logical Workflow for Disposal Decisions
The following diagram illustrates the decision-making process for the proper disposal of

BODIPY FL L-Cystine and related waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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